Cas no 112065-19-7 (docosane-11,12-diol)

• Product Name: docosane-11,12-diol
• CAS No: 112065-19-7
• MF: C₂₂H₄₆O₂
• MW: 342.599447727203
• CID: 2607954
• PubChem ID: 13158344
• Update Time: 2025-04-21

docosane-11,12-diol Chemical and Physical Properties

Names and Identifiers

• docosane-11,12-diol
• 112065-19-7
• DTXCID60474001
• DTXSID70523195

• Inchi： 1S/C22H46O2/c1-3-5-7-9-11-13-15-17-19-21(23)22(24)20-18-16-14-12-10-8-6-4-2/h21-24H,3-20H2,1-2H3
• InChI Key： BSVWZAJMWPVDNX-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCC)C(CCCCCCCCCC)O

Computed Properties

• Exact Mass: 342.349780706Da
• Monoisotopic Mass: 342.349780706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 40.5Ų